1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea

• IUPAC Name: 1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea
• InChI: InChI=1S/C11H18N2O2/c1-7-4-10(7)13-11(15)12-9-3-2-8(5-9)6-14/h2-3,7-10,14H,4-6H2,1H3,(H2,12,13,15)/t7?,8-,9+,10?/m0/s1
• InChI Key: ZSZJBZZQTRHWIH-APTHBXDWSA-N
• Canonical SMILES: CC1CC1NC(=O)NC2CC(C=C2)CO
• Isomeric SMILES: CC1CC1NC(=O)N[C@H]2C[C@H](C=C2)CO
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential effects on biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea is not fully understood, but it is believed to act on various cellular signaling pathways. This compound has been shown to inhibit the activity of certain enzymes and proteins, which can affect cellular processes such as inflammation and cell growth.
Biochemical and Physiological Effects:
1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes and proteins, which can affect cellular processes such as inflammation and cell growth. Additionally, this compound has been shown to have potential anti-cancer effects, as it can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea in lab experiments has several advantages and limitations. One advantage is that this compound has been shown to have potent effects on cellular processes, making it a useful tool for studying biological systems. Additionally, the synthesis method for this compound has been optimized, allowing for easy production of the compound. However, one limitation is that the mechanism of action for this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea. One direction is to further investigate the mechanism of action for this compound, in order to better understand its effects on cellular processes. Additionally, this compound could be studied for its potential use in drug development, as it has been shown to have potential anti-cancer effects. Finally, this compound could be used as a tool for studying biological systems, as it has potent effects on cellular processes.

Synthesis Methods

The synthesis of 1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea involves several steps, including the reaction of cyclopentadiene with formaldehyde to form a diol intermediate, which is then reacted with an isocyanate to form the final product. This synthesis method has been optimized and can be used to produce high yields of the compound.

Scientific Research Applications

1-[(1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3-(2-methylcyclopropyl)urea has been studied for its potential applications in scientific research. This compound has been shown to have effects on various biochemical and physiological processes, including inflammation, cell signaling, and cancer cell growth. Additionally, this compound has been studied for its potential use in drug development and as a tool for studying biological systems.